Cas no 500546-26-9 (2-acetamido-3,6-dimethylbenzoic acid)

• Product Name: 2-acetamido-3,6-dimethylbenzoic acid
• CAS No: 500546-26-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD18825881
• CID: 1022983
• PubChem ID: 276423
• Update Time: 2025-06-18

2-acetamido-3,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetylamino)-3,6-dimethyl- (9CI)
• 2-acetamido-3,6-dimethylbenzoic acid
• DB-285591
• Benzoic acid,2-(acetylamino)-3,6-dimethyl-(9ci)
• 500546-26-9
• BENZOIC ACID, 2-(ACETYLAMINO)-3,6-DIMETHYL-
• NSC124220
• EN300-9845653
• NSC-124220

• MDL： MFCD18825881
• Inchi： 1S/C11H13NO3/c1-6-4-5-7(2)10(12-8(3)13)9(6)11(14)15/h4-5H,1-3H3,(H,12,13)(H,14,15)
• InChI Key： ZCYHCQPRZCDGHS-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=C(C)C=1NC(C)=O)=O

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.03300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-acetamido-3,6-dimethylbenzoic acid

Professional Introduction to 2-acetamido-3,6-dimethylbenzoic acid (CAS No: 500546-26-9)

2-acetamido-3,6-dimethylbenzoic acid, with the chemical identifier CAS No: 500546-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its amide and methyl-substituted benzene ring structure, exhibits a unique set of chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-acetamido-3,6-dimethylbenzoic acid consists of a benzene ring substituted with two methyl groups at the 3rd and 6th positions, and an acetamide functional group at the 2nd position. This arrangement imparts specific reactivity and solubility characteristics, making it useful in a range of chemical transformations. The presence of the amide group not only influences its interactions with other molecules but also opens up possibilities for further derivatization, which is crucial in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structures. Studies have indicated that aromatic compounds with amide functionalities can serve as scaffolds for designing molecules with therapeutic properties. For instance, derivatives of benzoic acid have been investigated for their antimicrobial and anti-inflammatory effects. The modifications present in 2-acetamido-3,6-dimethylbenzoic acid may contribute to its unique biological activity, making it a promising candidate for further research.

One of the key areas where 2-acetamido-3,6-dimethylbenzoic acid shows promise is in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds that interact with biological targets. The amide group, in particular, can be modified to create peptidomimetics or to enhance binding affinity to specific receptors. This flexibility has led to its use in the development of potential drugs for treating various diseases.

The compound's utility extends beyond pharmaceutical applications. In synthetic chemistry, 2-acetamido-3,6-dimethylbenzoic acid serves as a versatile building block for more complex molecules. Its reactivity allows for the introduction of additional functional groups, enabling chemists to design intricate structures with tailored properties. This has implications not only in drug discovery but also in materials science, where such compounds can be used to create advanced polymers or coatings.

Recent advancements in computational chemistry have further enhanced the understanding of 2-acetamido-3,6-dimethylbenzoic acid's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological systems at the molecular level. These simulations have helped researchers predict potential side effects and optimize drug design strategies. By integrating experimental data with computational methods, scientists can more efficiently develop compounds with improved efficacy and safety profiles.

The synthesis of 2-acetamido-3,6-dimethylbenzoic acid itself is an area of active research. Chemists have developed various synthetic routes to produce this compound with high yield and purity. These methods often involve multi-step reactions that require careful optimization to ensure reproducibility. The development of efficient synthetic protocols is essential for scaling up production and making this compound more accessible for industrial applications.

In conclusion, 2-acetamido-3,6-dimethylbenzoic acid (CAS No: 500546-26-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for developing new drugs and materials. As research continues to uncover its biological activities and synthetic possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.